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Compound of Interest

Compound Name: 5-Bromo-1-butyl-1H-indazole

Cat. No.: B567018 Get Quote

Technical Guide: 5-Bromo-1-butyl-1H-indazole
Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the physicochemical properties of 5-Bromo-1-
butyl-1H-indazole, a key intermediate in synthetic chemistry.

Chemical Identity and Properties
5-Bromo-1-butyl-1H-indazole is a substituted indazole derivative. Its chemical structure is

fundamental in the synthesis of more complex molecules, particularly in the field of

pharmaceutical research.

Quantitative Data
The core molecular data for 5-Bromo-1-butyl-1H-indazole is summarized in the table below.

Parameter Value Reference

Molecular Formula C₁₁H₁₃BrN₂ [1]

Molecular Weight 253.138 g/mol [1]
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5-Bromo-1-butyl-1H-indazole primarily serves as a synthetic intermediate.[1] Its structure,

featuring both an alkyl chain and a halogen substitution, makes it a versatile building block for

creating a variety of bioactive compounds.[1]

A significant application of this compound is in the development of cannabinoid receptor

modulators.[1] These modulators are subjects of investigation for their therapeutic potential in

several areas, including pain management, anti-inflammatory effects, and the treatment of

neurological disorders.[1] The bromo-indazole core is a common scaffold in the design of

synthetic cannabinoids.

Logical Workflow in Drug Discovery
The following diagram illustrates the logical progression from a chemical intermediate like 5-
Bromo-1-butyl-1H-indazole to the development of potential therapeutic agents.
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Caption: Workflow from chemical intermediate to therapeutic application.
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Detailed experimental protocols for the synthesis and application of 5-Bromo-1-butyl-1H-
indazole are proprietary to the research entities developing specific novel compounds.

However, a general methodological approach for its use as a synthetic intermediate would

involve:

Reaction Setup: Dissolving 5-Bromo-1-butyl-1H-indazole in an appropriate anhydrous

solvent under an inert atmosphere (e.g., argon or nitrogen).

Reagent Addition: Stepwise addition of other reactants and catalysts at controlled

temperatures to facilitate the desired chemical modification (e.g., Suzuki or Buchwald-

Hartwig coupling to modify the bromo- position).

Reaction Monitoring: Tracking the progress of the reaction using techniques like Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up and Purification: Quenching the reaction, followed by extraction and purification of

the desired product using column chromatography or recrystallization.

Structural Verification: Confirming the structure of the final compound using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Researchers should consult relevant synthetic chemistry literature for specific reaction

conditions based on the desired final molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b567018#5-bromo-1-butyl-1h-indazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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